Cas no 101615-77-4 (Pyridinium,3-hydroxy-1-methoxy-, inner salt)

• Product Name: Pyridinium,3-hydroxy-1-methoxy-, inner salt
• CAS No: 101615-77-4
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 148474
• PubChem ID: 145371
• Update Time: 2025-04-19

Pyridinium,3-hydroxy-1-methoxy-, inner salt Chemical and Physical Properties

Names and Identifiers

• Pyridinium,3-hydroxy-1-methoxy-, inner salt
• 1-methoxypyridin-1-ium-3-olate
• 1-methoxy-3-pyridone
• 1-Methoxy-pyridin-3-oxid
• 1-methoxypyridinium-3-olate
• AC1L3R23
• Pyridinium, 3-hydroxy-1-methoxy-, hydroxide, inner salt
• DTXSID70144066
• Pyridinium,3-hydroxy-1-methoxy-,hydroxide,inner salt
• 101615-77-4

• Inchi： 1S/C6H7NO2/c1-9-7-4-2-3-6(8)5-7/h2-5H,1H3
• InChI Key： QSIKSVXXOQDQNV-UHFFFAOYSA-N
• SMILES： O(C)[N+]1C=CC=C(C=1)[O-]

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.2Ų

Experimental Properties

• PSA: 36.17
• LogP: -0.09330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinolates